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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B15561836 Get Quote

This technical guide provides a detailed examination of a representative Certificate of Analysis

(CoA) for Desethylatrazine-d7, a deuterated internal standard crucial for the accurate

quantification of the herbicide metabolite Desethylatrazine in environmental and biological

samples. This document is intended for researchers, analytical scientists, and professionals in

drug development and environmental monitoring who rely on the quality and purity of chemical

standards.

Overview of Desethylatrazine-d7
Desethylatrazine-d7 is the isotopically labeled analog of Desethylatrazine, a primary

degradation product of the widely used herbicide, atrazine. The incorporation of seven

deuterium atoms into the isopropyl group provides a distinct mass difference, making it an ideal

internal standard for chromatographic and mass spectrometric analyses. Its use compensates

for variations in sample preparation and instrument response, leading to more accurate and

precise measurements.

Chemical and Physical Properties

The fundamental physical and chemical properties of Desethylatrazine-d7 are summarized

below. These are critical for its proper handling, storage, and use in analytical methods.
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Property Value Reference

Chemical Formula C6H3D7ClN5 [1][2]

CAS Number 1216649-31-8 [1][2]

Molecular Weight 194.67 g/mol [2]

Appearance White to off-white solid [1]

Melting Point 132 - 134 °C [1]

Solubility in Water 3.2 g/L [1]

LogP (octanol/water) 1.51 [1]

Storage Conditions 2-8°C, under inert atmosphere [2]

Quantitative Analysis Summary
A Certificate of Analysis for a certified reference material like Desethylatrazine-d7 provides

critical quantitative data that attests to its quality and suitability for its intended use. The

following table summarizes the key analytical results from a representative CoA.

Analytical Test Method Result Specification

Chemical Purity HPLC-UV 99.8% ≥ 98.0%

Isotopic Purity LC-MS/MS 99.5% ≥ 99% Deuterated

Identity 1H-NMR, LC-MS/MS Conforms to structure Conforms to structure

Concentration Gravimetric w/ HPLC
100.0 µg/mL in

Acetonitrile
100.0 ± 0.5 µg/mL

Residual Solvents GC-HS < 0.1% ≤ 0.5%

Detailed Experimental Protocols
The validity of the data presented in a CoA is directly dependent on the scientific rigor of the

experimental methods used. This section details the methodologies for the key analytical tests

performed.
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Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
The chemical purity of Desethylatrazine-d7 is determined by HPLC with UV detection, which

separates the main compound from any non-isotopically labeled impurities.

Instrumentation: Agilent 1260 Infinity II HPLC or equivalent with a Diode Array Detector

(DAD).

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 220 nm.

Injection Volume: 10 µL.

Quantification: The purity is calculated as the area of the main peak relative to the total area

of all peaks detected in the chromatogram.

Isotopic Purity by Liquid Chromatography-Mass
Spectrometry (LC-MS/MS)
The isotopic purity, specifically the percentage of the deuterated compound, is a critical

parameter for an internal standard. This is assessed by LC-MS/MS.

Instrumentation: Sciex QTRAP 6500+ or equivalent triple quadrupole mass spectrometer

with an electrospray ionization (ESI) source, coupled to an HPLC system.

Ionization Mode: ESI Positive.

Multiple Reaction Monitoring (MRM) Transitions:

Desethylatrazine-d7: Precursor Ion > Product Ion (e.g., m/z 195.1 > 153.1)
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Desethylatrazine (unlabeled): Precursor Ion > Product Ion (e.g., m/z 188.1 > 146.1)

Procedure: The analysis is performed by comparing the signal intensity of the deuterated

species to any detected unlabeled Desethylatrazine. The isotopic purity is calculated as:

(Area of d7 Peak / (Area of d7 Peak + Area of d0 Peak)) * 100%.

Identity Confirmation
The chemical structure of the compound is confirmed using a combination of Nuclear Magnetic

Resonance (NMR) spectroscopy and mass spectrometry.

¹H-NMR Spectroscopy: The absence of signals corresponding to the protons in the

isopropyl-d7 group confirms the successful deuteration. The remaining proton signals must

be consistent with the structure of Desethylatrazine.

LC-MS/MS: The mass spectrum should show a molecular ion peak corresponding to the

mass of Desethylatrazine-d7. The fragmentation pattern in the MS/MS spectrum must be

consistent with the known fragmentation of the molecule.

Concentration Determination
For solutions, the concentration is determined gravimetrically and verified by an analytical

technique like HPLC.

Gravimetric Preparation: A precise mass of the Desethylatrazine-d7 solid is weighed on a

calibrated microbalance and dissolved in a known volume of a suitable solvent (e.g.,

Acetonitrile) in a Class A volumetric flask.

Verification by HPLC: The concentration of the prepared solution is verified by comparing its

peak area to that of a previously certified reference standard using the HPLC method

described in section 3.1.

Visualizing Analytical Workflows
To better illustrate the logical flow of the analytical processes, the following diagrams are

provided.
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Sample Preparation

Analytical Testing

Reporting

Bulk Desethylatrazine-d7 Dissolution in Acetonitrile

Chemical Purity (HPLC-UV)

Isotopic Purity & Identity (LC-MS/MS)
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Residual Solvents (GC-HS)

Certificate of Analysis Generation

Click to download full resolution via product page

Caption: Overall workflow from sample preparation to the generation of the Certificate of

Analysis.
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LC-MS/MS System

Data Analysis

HPLC Separation

Electrospray Ionization

Quadrupole 1 (Precursor Ion Selection)

Quadrupole 2 (Collision Cell)
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Caption: Detailed workflow for the determination of isotopic purity by LC-MS/MS.
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This guide provides a comprehensive overview of the critical information contained within a

Certificate of Analysis for Desethylatrazine-d7. By understanding the underlying analytical

methodologies and the significance of the reported data, researchers and scientists can

confidently use this essential reference material in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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